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Compound of Interest

N-Allyl-4-
Compound Name:
methylbenzenesulfonamide

Cat. No.: B188080

These application notes provide a detailed guide for the synthesis of N-allyl-4-
methylbenzenesulfonamide, a valuable intermediate in organic synthesis. The protocols
outlined below are intended for researchers, scientists, and professionals in drug development.

Introduction

The N-allylation of 4-methylbenzenesulfonamide is a key chemical transformation that
introduces an allyl group onto the nitrogen atom of the sulfonamide. This functionalization is
significant in the synthesis of various biologically active compounds and is a common step in
the development of new therapeutic agents. The sulfonamide moiety is a well-established
pharmacophore found in numerous drugs, and its N-alkylation allows for the exploration of
structure-activity relationships. Two primary synthetic routes are commonly employed for this
transformation: a direct one-step synthesis from 4-toluenesulfonyl chloride and allylamine, and
a two-step approach involving the initial formation of 4-methylbenzenesulfonamide followed by
its allylation.

Physicochemical Data

The following table summarizes the key physicochemical properties of the starting material and
the final product.
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Molecular Weight ( . .
Compound Molecular Formula Imol ) Melting Point (°C)
g/mo

4-
Methylbenzenesulfona  C7HsNO2S 171.22 135-137
mide

N-allyl-4-
methylbenzenesulfona  Ci0H13NO2S 211.28 61.0 - 65.0[1]

mide

Synthetic Pathways

The synthesis of N-allyl-4-methylbenzenesulfonamide can be achieved through two primary
routes, each offering distinct advantages.

Route 1: One-Step Synthesis from 4-Toluenesulfonyl
Chloride and Allylamine

This is a direct and efficient method for the preparation of N-allyl-4-
methylbenzenesulfonamide. The reaction involves the nucleophilic attack of allylamine on the
electrophilic sulfur atom of 4-toluenesulfonyl chloride, leading to the formation of the desired
product and hydrochloric acid, which is neutralized by a base.

Reaction Scheme:
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Caption: One-step synthesis of N-allyl-4-methylbenzenesulfonamide.

Route 2: Two-Step Synthesis via 4-
Methylbenzenesulfonamide

This method involves the initial synthesis of 4-methylbenzenesulfonamide from 4-
toluenesulfonyl chloride and ammonia (or an ammonium salt), followed by the N-allylation of
the resulting sulfonamide. This route can be advantageous when the starting sulfonamide is
readily available or when a stepwise approach is preferred for purification and control.

Reaction Scheme:
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Step 2: N-allylation

Base (e.g., NaOH)

1
Step 1: Formation of 4-Methylbenzenesulfonamide i
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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